Cas no 1092649-16-5 (2-(2R,6S)-2,6-dimethylmorpholin-4-ylethan-1-amine)

• Product Name: 2-(2R,6S)-2,6-dimethylmorpholin-4-ylethan-1-amine
• CAS No: 1092649-16-5
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 4457533
• PubChem ID: 7144968
• Update Time: 2025-04-24

2-(2R,6S)-2,6-dimethylmorpholin-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(2R,6S)-2,6-Dimethyl-4-morpholinyl]ethanamine
• 4-(2-AMINOETHYL)-CIS-2,6-DIMETHYLMORPHOLINE
• CIS-2,6-DIMETHYLAMINOETHYLMORPHOLINE
• 2-[(2S,6R)-2,6-dimethylmorpholin-4-yl]ethanamine
• 4-Morpholineethanamine, 2,6-dimethyl-,(2R,6S)-rel-
• 2-(2R,6S)-2,6-dimethylmorpholin-4-ylethan-1-amine
• FS-4916
• UJA78918
• 2-[(2R,6S)-2,6-dimethylmorpholin-4-yl]ethan-1-amine
• 2-((2R,6S)-2,6-dimethylmorpholin-4-yl)ethan-1-amine
• AKOS006344017
• EN300-1236556
• Rel-2-((2R,6S)-2,6-dimethylmorpholino)ethan-1-amine
• 1092649-16-5
• SCHEMBL2151256
• GLOJLKCUVTZRFO-OCAPTIKFSA-N
• 830-991-2
• 4-(2-Aminoethyl)-cis-2,6-dimethylmorpholine, AldrichCPR
• 2-[(2R,6S)-2,6-dimethylmorpholin-4-yl]ethanamine

• MDL： MFCD06239282
• Inchi： 1S/C8H18N2O/c1-7-5-10(4-3-9)6-8(2)11-7/h7-8H,3-6,9H2,1-2H3/t7-,8+
• InChI Key： GLOJLKCUVTZRFO-OCAPTIKFSA-N
• SMILES： O1[C@H](C)CN(CCN)C[C@@H]1C

Computed Properties

• Exact Mass: 158.141913202Da
• Monoisotopic Mass: 158.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.5Ų

2-(2R,6S)-2,6-dimethylmorpholin-4-ylethan-1-amine Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines